ethyl 4-[4-(methylsulfonyl)-1-piperazinyl]-1-piperidinecarboxylate

• IUPAC Name: ethyl 4-(4-methylsulfonylpiperazin-1-yl)piperidine-1-carboxylate
• InChI: InChI=1S/C13H25N3O4S/c1-3-20-13(17)15-6-4-12(5-7-15)14-8-10-16(11-9-14)21(2,18)19/h12H,3-11H2,1-2H3
• InChI Key: ZBBUNACVCJFPKH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC(CC1)N2CCN(CC2)S(=O)(=O)C
• Molecular Formula: C13H25N3O4S
• Molecular Weight: 319.42 g/mol

Description

Ethyl 4-[4-(methylsulfonyl)-1-piperazinyl]-1-piperidinecarboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, drug discovery, and neuroscience. This compound is also known as TAK-659 and is a potent and selective inhibitor of spleen tyrosine kinase (SYK), which is an essential enzyme in the immune system.

Mechanism of Action

The mechanism of action of ethyl 4-[4-(methylsulfonyl)-1-piperazinyl]-1-piperidinecarboxylate involves the inhibition of spleen tyrosine kinase (SYK). SYK is an essential enzyme in the immune system that plays a crucial role in the activation of various immune cells such as B cells, T cells, and mast cells. Inhibition of SYK leads to the suppression of immune cell activation, which can be beneficial in the treatment of various autoimmune diseases.
Biochemical and Physiological Effects
Ethyl 4-[4-(methylsulfonyl)-1-piperazinyl]-1-piperidinecarboxylate has been shown to exhibit potent anti-inflammatory and anti-tumor activities. It has also been studied for its potential use in the treatment of autoimmune diseases such as rheumatoid arthritis and lupus. In addition, this compound has been shown to have a significant effect on the immune system, leading to the suppression of immune cell activation.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using ethyl 4-[4-(methylsulfonyl)-1-piperazinyl]-1-piperidinecarboxylate in lab experiments is its potent anti-inflammatory and anti-tumor activities. This compound has also been shown to have a significant effect on the immune system, making it an essential tool in the study of autoimmune diseases. However, one of the limitations of this compound is its potential toxicity, which can lead to adverse effects on the body.

Future Directions

There are several future directions for research on ethyl 4-[4-(methylsulfonyl)-1-piperazinyl]-1-piperidinecarboxylate. One of the significant areas of research is the identification of new therapeutic targets for this compound. Another area of research is the development of new synthetic methods for the production of this compound. Additionally, there is a need for more studies to investigate the potential toxicity of this compound and its long-term effects on the body. Finally, more research is needed to explore the potential applications of this compound in other fields such as neuroscience and drug discovery.

Synthesis Methods

The synthesis of ethyl 4-[4-(methylsulfonyl)-1-piperazinyl]-1-piperidinecarboxylate involves several steps. The initial step involves the reaction of 4-(methylsulfonyl)-1-piperazinecarboxylic acid with ethyl 4-chloro-1-piperidinecarboxylate in the presence of a base such as potassium carbonate. This reaction leads to the formation of ethyl 4-[4-(methylsulfonyl)-1-piperazinyl]-1-piperidinecarboxylate. The purity of the compound can be increased by recrystallization using a suitable solvent.

Scientific Research Applications

Ethyl 4-[4-(methylsulfonyl)-1-piperazinyl]-1-piperidinecarboxylate has been extensively studied for its potential applications in various fields of scientific research. One of the significant areas of research is medicinal chemistry, where this compound has been shown to exhibit potent anti-inflammatory and anti-tumor activities. It has also been studied for its potential use in the treatment of autoimmune diseases such as rheumatoid arthritis and lupus.